![molecular formula C23H29N3O5S B298115 N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide](/img/structure/B298115.png)
N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide
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Overview
Description
N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide, commonly known as L-012, is a chemiluminescent probe that is widely used in scientific research for detecting reactive oxygen species (ROS). ROS are highly reactive molecules that are produced during normal cellular metabolism and play a crucial role in various physiological and pathological processes. L-012 is a powerful tool for studying the role of ROS in these processes and for developing new therapies for diseases that involve oxidative stress.
Mechanism of Action
L-012 is a chemiluminescent probe that is activated by N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide. When L-012 reacts with this compound, it undergoes a series of chemical reactions that result in the emission of light. The intensity of the light emission is proportional to the amount of this compound present in the sample. Therefore, L-012 can be used to quantify this compound levels in biological samples.
Biochemical and Physiological Effects:
L-012 has been shown to have minimal toxicity and does not interfere with normal cellular functions. It is highly specific for this compound and does not react with other molecules in biological samples. L-012 has been used to detect this compound in various biological systems, including cells, tissues, and whole organisms.
Advantages and Limitations for Lab Experiments
One of the main advantages of L-012 is its high sensitivity and specificity for N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide. It can detect even low levels of this compound in biological samples. L-012 is also easy to use and can be incorporated into various experimental protocols. However, L-012 has some limitations. It is not suitable for detecting certain types of this compound, such as superoxide anion and hydrogen peroxide. In addition, L-012 requires the use of specialized equipment for detecting the light emission, which can be expensive.
Future Directions
There are several future directions for the use of L-012 in scientific research. One area of interest is the development of new therapies for diseases that involve oxidative stress. L-012 can be used to screen for compounds that can reduce N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide levels and improve cellular function. Another area of interest is the development of new probes that can detect other types of this compound. This would allow for a more comprehensive understanding of the role of this compound in biological systems. Finally, L-012 can be used in combination with other techniques, such as imaging and proteomics, to gain a more detailed understanding of the effects of this compound on cellular function.
Synthesis Methods
The synthesis of L-012 involves several steps, starting with the reaction of 4-(allyloxy)-3-ethoxybenzaldehyde with hydrazine hydrate to form the corresponding hydrazone. This is followed by the reaction of the hydrazone with 2-oxoethyl methanesulfonate to form the sulfonamide derivative. Finally, the sulfonamide derivative is reacted with 2,5-dimethylphenylamine to form L-012. The overall yield of the synthesis is around 20-30%.
Scientific Research Applications
L-012 is widely used in scientific research for detecting N-(2-{2-[4-(allyloxy)-3-ethoxybenzylidene]hydrazino}-2-oxoethyl)-N-(2,5-dimethylphenyl)methanesulfonamide in various biological systems. It has been used to study the role of this compound in diseases such as cancer, diabetes, and neurodegenerative disorders. L-012 has also been used to investigate the effects of antioxidants and other compounds on this compound production and to develop new therapies for oxidative stress-related diseases.
properties
Molecular Formula |
C23H29N3O5S |
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Molecular Weight |
459.6 g/mol |
IUPAC Name |
2-(2,5-dimethyl-N-methylsulfonylanilino)-N-[(E)-(3-ethoxy-4-prop-2-enoxyphenyl)methylideneamino]acetamide |
InChI |
InChI=1S/C23H29N3O5S/c1-6-12-31-21-11-10-19(14-22(21)30-7-2)15-24-25-23(27)16-26(32(5,28)29)20-13-17(3)8-9-18(20)4/h6,8-11,13-15H,1,7,12,16H2,2-5H3,(H,25,27)/b24-15+ |
InChI Key |
VTVQRKOLMRSTMH-BUVRLJJBSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/NC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC=C |
SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC=C |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NNC(=O)CN(C2=C(C=CC(=C2)C)C)S(=O)(=O)C)OCC=C |
Origin of Product |
United States |
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